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Compound of Interest

Compound Name: cerium(III)acetate

Cat. No.: B13785015 Get Quote

Anhydrous cerium(III) acetate, in its crystalline form, remains an elusive target for structural

chemists. While its synthesis is achievable, obtaining single crystals suitable for detailed X-ray

diffraction analysis has proven challenging. Thermal dehydration of cerium(III) acetate hydrates

typically yields an amorphous anhydrous product, which only crystallizes at higher

temperatures, complicating the growth of well-ordered single crystals. Consequently, a

definitive crystal structure for anhydrous cerium(III) acetate is not present in the current

scientific literature.

This technical guide, intended for researchers, scientists, and professionals in drug

development, delves into the established crystal structures of the hydrated forms of cerium(III)

acetate: catena-poly[[aqua-tris(acetato)-cerium(III)]-μ-acetato], [Ce(CH₃COO)₃(H₂O)]n, and

catena-poly[[diaqua-hexa(acetato)-di-cerium(III)]-μ-aqua], [Ce₂(CH₃COO)₆(H₂O)₂]n·H₂O. These

structures provide critical insights into the coordination chemistry of the cerium(III) ion with

acetate ligands.

Crystal Structures of Hydrated Cerium(III) Acetates
The crystal structures of two key hydrated cerium(III) acetate complexes have been determined

and are cataloged in the Cambridge Structural Database (CSD).[1][2] These structures reveal

the intricate coordination environments of the cerium(III) ion and the bridging nature of the

acetate ligands.
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catena-poly[[aqua-tris(acetato)-cerium(III)]-μ-acetato]
[Ce(CH₃COO)₃(H₂O)]n
This compound exists as a one-dimensional coordination polymer. The cerium(III) ions are

linked by bridging acetate anions to form chains. These chains are further interconnected

through hydrogen bonding involving the coordinated water molecules and acetate anions.[1][2]

Table 1: Crystallographic Data for [Ce(CH₃COO)₃(H₂O)]n

Parameter Value

CSD Identifier CEACET, CEACET01

Empirical Formula C₆H₁₁CeO₇

Formula Weight 335.28

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 8.33(2)

b (Å) 10.02(2)

c (Å) 14.88(3)

β (°) 118.5(3)

Volume (Å³) 1090

Z 4

Density (calculated) (g/cm³) 2.04

Data sourced from the Cambridge Structural Database, based on studies by Sadikov et al.

(1967) and Junk et al. (1999).[1][2]

catena-poly[[diaqua-hexa(acetato)-di-cerium(III)]-μ-aqua]
[Ce₂(CH₃COO)₆(H₂O)₂]n·H₂O
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This structure is characterized by layers of cerium acetate units. These layers are then bridged

into a three-dimensional framework by hydrogen bonds involving both coordinated and solvate

water molecules with the acetate anions.[1][2]

Table 2: Crystallographic Data for [Ce₂(CH₃COO)₆(H₂O)₂]n·H₂O

Parameter Value

CSD Identifier XECKEV

Empirical Formula C₁₂H₂₄Ce₂O₁₅

Formula Weight 724.56

Crystal System Triclinic

Space Group P-1

a (Å) 8.891(5)

b (Å) 10.033(4)

c (Å) 14.886(8)

α (°) 80.59(4)

β (°) 83.21(4)

γ (°) 71.74(4)

Volume (Å³) 1234.3

Z 2

Density (calculated) (g/cm³) 1.950

Data sourced from the Cambridge Structural Database, based on a study by Junk et al. (1999).

[1]

Experimental Protocols
Detailed experimental protocols for the synthesis of single crystals of the hydrated cerium(III)

acetates are not extensively detailed in the cited literature. However, a general methodology
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can be inferred from standard practices for the crystallization of lanthanide carboxylates.

Synthesis of Hydrated Cerium(III) Acetate Crystals
A plausible method for the synthesis of single crystals of hydrated cerium(III) acetates involves

the slow evaporation of a solution of a cerium(III) salt in a carboxylic acid medium.

Materials:

Cerium(III) salt (e.g., cerium(III) nitrate hexahydrate, Ce(NO₃)₃·6H₂O)

Acetic acid (glacial)

Deionized water

Ethanol (optional, for washing)

Procedure:

Dissolve the cerium(III) salt in a minimal amount of deionized water.

Add an excess of glacial acetic acid to the solution.

Gently heat the solution to ensure complete dissolution.

Allow the solution to cool slowly to room temperature.

Leave the solution undisturbed in a loosely covered container to allow for slow evaporation

of the solvent.

Single crystals are expected to form over a period of several days to weeks.

Once suitable crystals have formed, they should be carefully isolated from the mother liquor

and washed with a small amount of a suitable solvent like ethanol to remove any surface

impurities.

The crystals should then be dried under ambient conditions.
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Characterization: The obtained crystals should be characterized by single-crystal X-ray

diffraction to determine their crystal structure.

Visualizations
Experimental Workflow for Synthesis and
Characterization
The following diagram illustrates a general workflow for the synthesis and structural

determination of hydrated cerium(III) acetate crystals.
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A generalized workflow for the synthesis and crystallographic analysis of hydrated cerium(III)
acetate.

Coordination Environment in Hydrated Cerium(III)
Acetate
The following diagram depicts a simplified representation of the coordination environment

around a cerium(III) ion in a hydrated cerium acetate structure, highlighting the interaction with

acetate and water ligands.
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A schematic of the Ce(III) ion's coordination with acetate and water ligands.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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